Cas no 196810-82-9 (1-methyl-4-phenyl-1H-Imidazole-2-ethanol)

• Product Name: 1-methyl-4-phenyl-1H-Imidazole-2-ethanol
• CAS No: 196810-82-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1108528
• PubChem ID: 10512306
• Update Time: 2025-04-20

1-methyl-4-phenyl-1H-Imidazole-2-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-phenyl-1H-Imidazole-2-ethanol
• 2-(1-methyl-4-phenyl-1H-imidazol-2-yl)ethanol
• 196810-82-9
• ORTOIUYGGQSINR-UHFFFAOYSA-N
• DA-08605
• SCHEMBL370295
• 2-(1-methyl-4-phenyl-1H-imidazol-2-yl)-ethanol

• Inchi： 1S/C12H14N2O/c1-14-9-11(13-12(14)7-8-15)10-5-3-2-4-6-10/h2-6,9,15H,7-8H2,1H3
• InChI Key： ORTOIUYGGQSINR-UHFFFAOYSA-N
• SMILES： OCCC1=NC(C2C=CC=CC=2)=CN1C

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05